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Compound of Interest

Compound Name: PF-06815345 hydrochloride

Cat. No.: B10857735 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the solubilization and use of PF-
06815345 hydrochloride, a potent inhibitor of proprotein convertase subtilisin/kexin type 9

(PCSK9), in cell culture applications. The provided information is intended to guide researchers

in establishing in vitro assays to study the effects of this compound on cellular processes,

particularly those related to lipid metabolism.

Introduction
PF-06815345 is an orally active and potent small molecule inhibitor of PCSK9 with an IC50

value of 13.4 μM.[1][2] PCSK9 plays a critical role in regulating low-density lipoprotein

cholesterol (LDL-C) levels by promoting the degradation of the LDL receptor (LDLR). By

inhibiting the interaction of PCSK9 with the LDLR, PF-06815345 allows for the recycling of the

LDLR to the cell surface, leading to increased clearance of LDL-C from the circulation. These

characteristics make PF-06815345 a valuable tool for studying lipid metabolism and developing

potential therapeutics for hypercholesterolemia.

Quantitative Data Summary
For consistent and reproducible results, accurate preparation of PF-06815345 hydrochloride
solutions is crucial. The following table summarizes key quantitative data for the use of this

compound in cell culture.
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Parameter Value Source

Molecular Weight 533.05 g/mol N/A

IC50 (PCSK9) 13.4 µM [1][2]

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1]

Typical Cell Culture Working

Concentration
1 - 30 µM [1][2]

Stock Solution Storage
-20°C for up to 1 month; -80°C

for up to 6 months
[1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of PF-
06815345 Hydrochloride in DMSO
This protocol describes the preparation of a high-concentration stock solution of PF-06815345
hydrochloride, which can be further diluted to working concentrations for cell culture

experiments.

Materials:

PF-06815345 hydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

Weighing the Compound: Accurately weigh a precise amount of PF-06815345
hydrochloride powder using a calibrated analytical balance. For example, to prepare 1 mL
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of a 10 mM stock solution, weigh out 5.33 mg of the compound.

Dissolving in DMSO: Add the appropriate volume of anhydrous DMSO to the weighed

compound. For the example above, add 1 mL of DMSO.

Ensuring Complete Solubilization: Vortex the solution thoroughly until the compound is

completely dissolved. Gentle warming (e.g., in a 37°C water bath) may be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for

short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months).[1]

Protocol 2: Treatment of Cultured Cells with PF-
06815345 Hydrochloride
This protocol provides a general guideline for treating adherent cells in culture with PF-
06815345 hydrochloride. The final concentration and incubation time should be optimized for

the specific cell line and experimental design.

Materials:

Cultured cells (e.g., HepG2 human hepatoma cells)

Complete cell culture medium

Prepared stock solution of PF-06815345 hydrochloride (from Protocol 1)

Phosphate-buffered saline (PBS)

Multi-well cell culture plates

Procedure:

Cell Seeding: Seed the cells into multi-well plates at a density that will allow them to reach

the desired confluency (typically 70-80%) at the time of treatment.
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Cell Culture: Incubate the cells under standard conditions (e.g., 37°C, 5% CO2) until they

reach the desired confluency.

Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the PF-
06815345 hydrochloride stock solution. Prepare serial dilutions of the stock solution in

complete cell culture medium to achieve the desired final working concentrations. Important:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.1%) to avoid solvent-induced cytotoxicity.

Cell Treatment: Remove the existing medium from the cells and wash once with sterile PBS.

Add the medium containing the desired concentration of PF-06815345 hydrochloride to the

respective wells. Include a vehicle control (medium with the same final concentration of

DMSO as the highest treatment concentration).

Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on

the specific assay.

Downstream Analysis: Following incubation, the cells can be harvested and processed for

various downstream analyses, such as LDL uptake assays, Western blotting for LDLR

expression, or gene expression analysis.

Visualizations
The following diagrams illustrate the experimental workflow and the signaling pathway affected

by PF-06815345.
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Cell Culture Treatment
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Click to download full resolution via product page

Caption: Experimental workflow for PF-06815345 hydrochloride in cell culture.
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Caption: Mechanism of action of PF-06815345 hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.medchemexpress.com/pf-06815345-hydrochloride.html
https://www.medchemexpress.com/pf-06815345.html
https://www.benchchem.com/product/b10857735#pf-06815345-hydrochloride-solubility-in-dmso-for-cell-culture
https://www.benchchem.com/product/b10857735#pf-06815345-hydrochloride-solubility-in-dmso-for-cell-culture
https://www.benchchem.com/product/b10857735#pf-06815345-hydrochloride-solubility-in-dmso-for-cell-culture
https://www.benchchem.com/product/b10857735#pf-06815345-hydrochloride-solubility-in-dmso-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10857735?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857735?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

